4-Azido-2,3,5,6-tetrafluorobenzoic acid

Description

4-Azido-2,3,5,6-tetrafluorobenzoic acid is a fluorinated aryl azide compound used in materials science, organic synthesis, and pharmaceutical development . It acts as a photo crosslinker, with applications in creating complex molecular assemblies and functionalizing surfaces . The azido group of this compound is highly reactive under specific conditions, which allows it to participate in click chemistry reactions . This feature is useful when attaching biomolecules to other molecules or surfaces, important for drug delivery systems and bioconjugation techniques .

This compound is a key intermediate in synthesizing various fluorinated organic compounds, which enhances the efficiency and selectivity of chemical reactions . The introduction of fluorinated parts can change physical properties, for example, thermal stability and hydrophobicity . It is also utilized in analytical methods to detect and quantify fluorinated compounds, assisting researchers in quality control and environmental monitoring . 4-Azido-2,3,5,6-tetrafluorobenzoic acid has a molecular weight of 235.10 g/mol and a molecular formula of C7HF4N3O2 .

A similar compound, methyl 4-azido-2,3,5,6-tetrafluorobenzoate, also has uses in chemical research . It has a molecular weight of 249.12 g/mol and a molecular formula of C8H3F4N3O2 . 4-Azido-2,3,5,6-tetrafluorobenzoic acid is stored at -20°C and is a white to yellow crystalline powder .

• CAS No.: 122590-77-6
• Product Name: 4-Azido-2,3,5,6-tetrafluorobenzoic acid
• Molecular Formula: C7HF4N3O2
• Molecular Weight: 235.1 g/mol
• IUPAC Name: 4-azido-2,3,5,6-tetrafluorobenzoic acid
• Standard InChI: InChI=1S/C7HF4N3O2/c8-2-1(7(15)16)3(9)5(11)6(4(2)10)13-14-12/h(H,15,16)
• Standard InChIKey: IOJFHZXQSLNAQJ-UHFFFAOYSA-N
• SMILES: C1(=C(C(=C(C(=C1F)F)N=[N+]=[N-])F)F)C(=O)O
• Canonical SMILES: C1(=C(C(=C(C(=C1F)F)N=[N+]=[N-])F)F)C(=O)O
• Synonyms: 4-azidotetrafluorobenzoic acid; p-azidotetrafluorobenzoate; p-azidotetrafluorobenzoic acid
• PubChem Compound: 2762578
• Last Modified: Sep 14 2023